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Compound of Interest

Compound Name: BQ-788 sodium salt

Cat. No.: B1667495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BQ-788
sodium salt, a potent and selective endothelin B (ETB) receptor antagonist. These guidelines

are intended to assist researchers in designing and executing experiments involving this

compound.

Product Information
Name: BQ-788 sodium salt

CAS Number: 156161-89-6

Molecular Formula: C₃₄H₅₀N₅NaO₇

Molecular Weight: 663.79 g/mol

Description: BQ-788 is a highly potent and selective antagonist of the endothelin B (ETB)

receptor, with an IC₅₀ of 1.2 nM for the inhibition of endothelin-1 (ET-1) binding to human

Girardi heart cells.[1] It displays significantly lower affinity for the ETA receptor (IC₅₀ = 1300

nM), making it a valuable tool for investigating the specific roles of the ETB receptor.
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The solubility of BQ-788 sodium salt can vary slightly between batches and suppliers. It is

recommended to always consult the batch-specific certificate of analysis. The following table

summarizes reported solubility data in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 43 mg/mL ~64.8 mM

Soluble to 5 mM.

Other sources report

solubility of 25 mg/mL

(37.66 mM) and 30

mg/mL.

Ethanol ≥ 16.2 mg/mL ~24.4 mM

Soluble to 5 mM.

Another source

reports 30 mg/mL.

Water ≥ 2.71 mg/mL ~4.1 mM

Requires gentle

warming and

sonication. Another

source reports 50

mg/mL (75.33 mM)

with ultrasonic

warming to 60°C.

DMF 30 mg/mL ~45.2 mM

PBS (pH 7.2) 10 mg/mL ~15.1 mM

Preparation of Stock Solutions
It is crucial to prepare fresh solutions for experiments, as BQ-788 sodium salt can be unstable

in solution. If storage is necessary, aliquot stock solutions and store at -20°C for up to one

month. Avoid repeated freeze-thaw cycles.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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Weighing: Accurately weigh the required amount of BQ-788 sodium salt powder. For 1 mL

of a 10 mM stock solution, you will need 6.64 mg (using a molecular weight of 663.79 g/mol

).

Dissolution: Add the appropriate volume of DMSO to the vial containing the BQ-788 sodium
salt.

Enhancing Solubility: To aid dissolution, gently warm the solution at 37°C for 10 minutes

and/or sonicate in an ultrasonic bath for a short period. Visually inspect the solution to

ensure all the solid has dissolved.

Storage: If not for immediate use, aliquot the stock solution into smaller volumes in tightly

sealed vials and store at -20°C, protected from light.

Below is a diagram illustrating the workflow for preparing a BQ-788 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1667495?utm_src=pdf-body
https://www.benchchem.com/product/b1667495?utm_src=pdf-body
https://www.benchchem.com/product/b1667495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for BQ-788 Stock Solution Preparation
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BQ-788 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1667495?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/bq-788-sodium-salt.html
https://www.benchchem.com/product/b1667495#bq-788-sodium-salt-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1667495#bq-788-sodium-salt-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1667495#bq-788-sodium-salt-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b1667495#bq-788-sodium-salt-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

